Cas no 145012-51-7 (((7R,9aS)-Octahydro-1H-pyrido[1,2-a]pyrazin-7-yl)methanol)

• Product Name: ((7R,9aS)-Octahydro-1H-pyrido[1,2-a]pyrazin-7-yl)methanol
• CAS No: 145012-51-7
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 101936
• PubChem ID: 10035034
• Update Time: 2025-04-18

((7R,9aS)-Octahydro-1H-pyrido[1,2-a]pyrazin-7-yl)methanol Chemical and Physical Properties

Names and Identifiers

• ((7R,9aS)-Octahydro-1H-pyrido[1,2-a]pyrazin-7-yl)methanol
• (7R,9AS)-REL-OCTAHYDRO-2H-PYRIDO[1,2-A]PYRAZINE-7-METHANOL
• 2H-Pyrido[1,2-a]pyrazine-7-methanol, octahydro-, (7R,9aS)-rel-
• ((7R,9ALPHAS)-OCTAHYDRO-1H-PYRIDO[1,2-A]PYRAZIN-7-YL)METHANOL
• AB44673
• AK126311
• KB-204970
• MolPort-004-799-124
• SureCN3543152
• AKOS006285259
• [(7R,9aS)-2,3,4,6,7,8,9,9a-octahydro-1H-pyrido[1,2-a]pyrazin-7-yl]methanol
• (7R,9aS)-7-hydroxymethyl-2,3,4,6,7,8,9,9a-octahydro-1H-pyrido[1,2-a]pyrazine
• rel-(7R,9aS)-octahydro-2H-pyrido[1,2-a]pyrazine-7-methanol
• 764714-59-2
• 145012-51-7
• ((7R,9aS)-octahydro-2H-pyrido[1,2-a]pyrazin-7-yl)methanol
• rel-((7R,9aS)-Octahydro-1H-pyrido[1,2-a]pyrazin-7-yl)methanol
• SCHEMBL3543152
• DTXSID50434452
• 2H-Pyrido[1,2-a]pyrazine-7-methanol,octahydro-,(7R,9aS)-(9CI)
• cis-(octahydro-pyrido[1,2-a]pyrazin-7-yl)-methanol
• IUKDDYAECHPPRM-BDAKNGLRSA-N

• Inchi： 1S/C9H18N2O/c12-7-8-1-2-9-5-10-3-4-11(9)6-8/h8-10,12H,1-7H2/t8-,9+/m1/s1
• InChI Key： IUKDDYAECHPPRM-BDAKNGLRSA-N
• SMILES： OC[C@@H]1CC[C@H]2CNCCN2C1

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.50000
• LogP: -0.07080